Cas no 1052648-05-1 (tert-butyl N-{3-[(2-hydroxyethyl)amino]propyl}carbamate)

• Product Name: tert-butyl N-{3-[(2-hydroxyethyl)amino]propyl}carbamate
• CAS No: 1052648-05-1
• MF: C₁₀H₂₂N₂O₃
• MW: 218.293282985687
• CID: 5995251
• PubChem ID: 59224684
• Update Time: 2025-05-20

tert-butyl N-{3-[(2-hydroxyethyl)amino]propyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-[(2-hydroxyethyl)amino]propyl}carbamate
• Carbamic acid, N-[3-[(2-hydroxyethyl)amino]propyl]-, 1,1-dimethylethyl ester
• [3-(2-Hydroxy-ethylamino)-propyl]-carbamic acid tert-butyl ester
• 1052648-05-1
• AKOS020320116
• EN300-7145055
• tert-butyl N-[3-(2-hydroxyethylamino)propyl]carbamate
• SMTBJXYPIMMLPA-UHFFFAOYSA-N
• SCHEMBL2845957

• Inchi： 1S/C10H22N2O3/c1-10(2,3)15-9(14)12-6-4-5-11-7-8-13/h11,13H,4-8H2,1-3H3,(H,12,14)
• InChI Key： SMTBJXYPIMMLPA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCNCCO

Computed Properties

• Exact Mass: 218.16304257g/mol
• Monoisotopic Mass: 218.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 362.8±22.0 °C(Predicted)
• pka: 12.79±0.46(Predicted)

Additional information on tert-butyl N-{3-[(2-hydroxyethyl)amino]propyl}carbamate

Research Brief on tert-butyl N-{3-[(2-hydroxyethyl)amino]propyl}carbamate (CAS: 1052648-05-1) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-{3-[(2-hydroxyethyl)amino]propyl}carbamate (CAS: 1052648-05-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound serves as a key intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other targeted therapies.

Recent studies have highlighted the role of tert-butyl N-{3-[(2-hydroxyethyl)amino]propyl}carbamate in the synthesis of novel small-molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which show promise in treating various cancers. The compound's unique structural features, including the tert-butyl carbamate and hydroxyethylamino groups, contribute to its ability to modulate enzyme activity and enhance drug-like properties such as solubility and bioavailability.

In addition to its role in kinase inhibitor development, tert-butyl N-{3-[(2-hydroxyethyl)amino]propyl}carbamate has been investigated for its potential in prodrug design. A recent preprint on bioRxiv detailed its use in creating pH-sensitive prodrugs that release active therapeutic agents in tumor microenvironments. This approach leverages the compound's stability under physiological conditions and its ability to undergo controlled degradation in acidic environments, a hallmark of many cancerous tissues.

From a synthetic chemistry perspective, advancements in the scalable production of tert-butyl N-{3-[(2-hydroxyethyl)amino]propyl}carbamate have been reported. A 2024 publication in Organic Process Research & Development outlined an optimized, cost-effective synthetic route that achieves high yields and purity, addressing previous challenges in large-scale manufacturing. This development is particularly significant for pharmaceutical companies looking to incorporate the compound into their drug development pipelines.

Looking ahead, researchers are exploring the broader applications of tert-butyl N-{3-[(2-hydroxyethyl)amino]propyl}carbamate in areas such as targeted protein degradation and antibody-drug conjugates (ADCs). Preliminary data presented at the 2024 American Chemical Society National Meeting suggest its potential as a linker molecule in PROTAC (proteolysis targeting chimera) systems, where it could facilitate the selective degradation of disease-causing proteins. These emerging applications underscore the compound's growing importance in modern drug discovery paradigms.